Cas no 7387-69-1 (N-Benzyltrifluoroacetamide)

N-Benzyltrifluoroacetamide is a fluorinated organic compound with the molecular formula C₉H₈F₃NO. It features a trifluoroacetyl group attached to a benzylamine moiety, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in amidation and acylation reactions. This compound is particularly useful in peptide chemistry and pharmaceutical research, where its stability and solubility in common organic solvents are advantageous. Its structural properties also facilitate the introduction of fluorinated groups into target molecules, which can improve metabolic stability and bioavailability in drug development. N-Benzyltrifluoroacetamide is typically handled under inert conditions due to its sensitivity to moisture.

N-Benzyltrifluoroacetamide structure

Product Name:N-Benzyltrifluoroacetamide

CAS No:7387-69-1

MF:C₉H₈F₃NO

MW:203.1611328125

MDL:MFCD32869262

CID:568288

PubChem ID:354335365

Update Time:2025-06-07

N-Benzyltrifluoroacetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide,2,2,2-trifluoro-N-(phenylmethyl)-
- N-Benzyl-2,2,2-trifluoroacetamide
- N-Benzyltrifluoroacetamide
- <i>N<
- Acetamide, N-benzyl-2,2,2-trifluoro-
- N-benzyl-trifluoroacetamide
- Acetamide,2,2-trifluoro-N-(phenylmethyl)-
- N-Benzyl-2,2,2-trifluoroethanimidic acid
- SCHEMBL4765237
- CHEMBL4897721
- N-benzyl-2,2,2-trifluoro-acetamide
- trifluoroacetylbenzylamine
- AKOS003242456
- T71285
- AE-641/01150036
- N-Benzyl-2,2-trifluoroacetamide
- 7387-69-1
- NSC-24676
- DTXSID70995015
- FT-0663068
- NSC24676
- CS-0146631
- Acetamide, 2,2,2-trifluoro-N-(phenylmethyl)-
- B5705
- MFCD00188542
- STK360109
- XH1169
- DB-320972
- MDL： MFCD32869262
- Inchi： 1S/C9H8F3NO/c10-9(11,12)8(14)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
- InChI Key： DEXVYKWXVWAYGO-UHFFFAOYSA-N
- SMILES： FC(C(NCC1C=CC=CC=1)=O)(F)F

Computed Properties

Exact Mass: 203.05584
Monoisotopic Mass: 203.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 70.0 to 74.0 deg-C
Boiling Point: 276.4±40.0 °C at 760 mmHg
Flash Point: 120.9±27.3 °C
PSA: 29.1
Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Benzyltrifluoroacetamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Benzyltrifluoroacetamide Pricemore >>

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TRC	B316135-1g	N-Benzyltrifluoroacetamide	7387-69-1		1g	$ 115.00	2023-04-18
TRC	B316135-2g	N-Benzyltrifluoroacetamide	7387-69-1		2g	$ 173.00	2023-04-18
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B5705-1G	N-Benzyl-2,2,2-trifluoroacetamide	7387-69-1	>95.0%(GC)	1g	¥690.00	2024-04-15